Cas no 2012958-86-8 (benzyl N-(5-chloro-2-iodophenyl)carbamate)

• Product Name: benzyl N-(5-chloro-2-iodophenyl)carbamate
• CAS No: 2012958-86-8
• MF: C₁₄H₁₁ClINO₂
• MW: 387.600115060806
• CID: 6326148
• PubChem ID: 165913484
• Update Time: 2025-05-19

benzyl N-(5-chloro-2-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2012958-86-8
• benzyl N-(5-chloro-2-iodophenyl)carbamate
• EN300-6434208

• Inchi： 1S/C14H11ClINO2/c15-11-6-7-12(16)13(8-11)17-14(18)19-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18)
• InChI Key： IIPVHEYRBQVVCC-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 386.95230g/mol
• Monoisotopic Mass: 386.95230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(5-chloro-2-iodophenyl)carbamate

Research Brief on Benzyl N-(5-chloro-2-iodophenyl)carbamate (CAS: 2012958-86-8): Recent Advances and Applications

Benzyl N-(5-chloro-2-iodophenyl)carbamate (CAS: 2012958-86-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique halogenated phenylcarbamate structure, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of kinase inhibitors and other therapeutic agents, making it a subject of ongoing research interest.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the role of benzyl N-(5-chloro-2-iodophenyl)carbamate as a key intermediate in the synthesis of novel tyrosine kinase inhibitors. The researchers utilized this compound to develop a series of derivatives targeting aberrant kinase activity in cancer cells. The study demonstrated that the iodine and chlorine substituents on the phenyl ring significantly enhanced the binding affinity of the resulting inhibitors to their target kinases, underscoring the compound's importance in structure-activity relationship (SAR) studies.

In addition to its role in kinase inhibitor development, benzyl N-(5-chloro-2-iodophenyl)carbamate has also been explored in the context of antimicrobial research. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of carbamate-derived antimicrobial agents using this compound as a precursor. The results indicated that the halogenated phenylcarbamate scaffold contributed to improved membrane permeability and target engagement, leading to enhanced antibacterial activity against resistant strains of Staphylococcus aureus.

Further advancements in the application of benzyl N-(5-chloro-2-iodophenyl)carbamate have been documented in the field of chemical proteomics. Researchers have employed this compound as a versatile probe for labeling and identifying protein targets in complex biological systems. A 2023 Nature Chemical Biology study detailed its use in activity-based protein profiling (ABPP), where it served as a covalent modifier of cysteine residues in target proteins. This approach enabled the identification of novel drug targets and off-target effects, providing valuable insights for drug development.

The synthetic accessibility of benzyl N-(5-chloro-2-iodophenyl)carbamate has also been a focus of recent research. A 2023 Organic Process Research & Development publication described an optimized large-scale synthesis route for this compound, emphasizing improvements in yield and purity. The study highlighted the importance of controlling reaction conditions to minimize side products, which is critical for its application in high-throughput screening and industrial-scale drug production.

Looking ahead, the versatility of benzyl N-(5-chloro-2-iodophenyl)carbamate continues to inspire new research directions. Its unique chemical properties make it a promising candidate for the development of targeted therapies, particularly in oncology and infectious diseases. Future studies are expected to explore its potential in combination therapies and as a platform for the design of multifunctional drug conjugates. As research progresses, this compound is likely to remain a valuable tool in the medicinal chemist's arsenal.